6-Bromo-4-chloropyrido[2,3-d]pyrimidine
Overview
Description
6-Bromo-4-chloropyrido[2,3-d]pyrimidine is a chemical compound with the CAS Number: 1215787-31-7 . It has a molecular weight of 244.48 .
Synthesis Analysis
A novel synthetic method for 4-N-substituted 6-bromopyrido[2,3-d]pyrimidines was reported. The process starts from 2-aminonicotinonitrile, followed by bromination of the aromatic ring, condensation, cyclization, and Dimroth rearrangement . A series of 21 new pyrido[2,3-d]pyrimidine derivatives was prepared in high yields (up to 98%) .Molecular Structure Analysis
The final structure of this compound is characterized by 1H, 13C, and 2D NMR, MS, FTIR . The crystal structure of the compound is determined by X-ray diffraction . The DFT optimized structure of the molecule is consistent with the crystal structure determined by X-ray diffraction .Chemical Reactions Analysis
The synthesis of 4-N-substituted 6-bromopyrido[2,3-d]pyrimidines involves several steps including bromination of the aromatic ring, condensation, cyclization, and Dimroth rearrangement . The application of microwave irradiation has a beneficial effect for the preparation of desired products, as it is a simple and efficient method for improving the yields and reducing the formation of undesirable by-products .Physical And Chemical Properties Analysis
The IUPAC name of the compound is this compound . The InChI Code is 1S/C7H3BrClN3/c8-4-1-5-6(9)11-3-12-7(5)10-2-4/h1-3H . The InChI key is RXOCJQZPMNEQJD-UHFFFAOYSA-N .Scientific Research Applications
Synthesis and Chemical Preparation
- An improved, scalable synthesis method for 6-bromo-4-chlorothieno[2,3-d]pyrimidine was developed, starting from inexpensive bulk chemicals, highlighting its practical and robust production for various applications (Bugge et al., 2014).
Applications in Pharmaceutical and Nonlinear Optics
- The structural, electronic, and nonlinear optical properties of pyrimidine derivatives, including 6-bromo-4-chloropyrido[2,3-d]pyrimidine, have been explored for potential applications in medicine and nonlinear optics (NLO) fields. This is significant due to the pyrimidine ring's presence in DNA and RNA (Hussain et al., 2020).
Microwave Irradiation in Synthesis
- A novel method for synthesizing 4-N-substituted 6-bromopyrido[2,3-d]pyrimidines using microwave irradiation has been reported. This method enhances yields and reduces by-product formation, demonstrating the efficiency of microwave irradiation in chemical synthesis (Sun et al., 2018).
Derivative Synthesis and Functionalization
- Research has been conducted on the generation and functionalization of metal-bearing and trifluoromethyl-substituted pyrimidines. This study provides insights into the chemical behavior of this compound derivatives, highlighting their stability and potential for producing high yields of carboxylic acids (Schlosser et al., 2006).
Quantum Chemical Characterization
- A study on hydrogen bonding sites in pyrimidine compounds, including derivatives of this compound, has been performed using quantum chemistry methods. This research is crucial for understanding the interaction mechanisms in these compounds (Traoré et al., 2017).
Novel Synthetic Pathways
- New pathways for synthesizing pyrimido[4,5-e][1,3,4]thiadiazine derivatives have been developed using this compound intermediates. This advancement offers new routes for creating potentially biologically active compounds (Rahimizadeh et al., 2007).
Crystallographic Analysis
- The regioselective displacement reaction of ammonia with this compound has been examined through X-ray crystallography, revealing the formation of specific aminopyrimidines. This study is important for understanding the structural aspects of these compounds (Doulah et al., 2014).
Safety and Hazards
Mechanism of Action
Target of Action
Compounds with the pyrido[2,3-d]pyrimidine scaffold have been shown to exhibit a wide range of biological activities, suggesting they interact with multiple targets .
Mode of Action
It’s known that bromine atoms can activate aromatic nucleophilic and electrophilic substitutions , which may play a role in its interaction with its targets.
Biochemical Pathways
Pyrido[2,3-d]pyrimidine derivatives have been associated with anti-inflammatory, cytotoxic, antimicrobial, cytokine and phosphodiesterase inhibitory, anticancer, antioxidant, and antidiarrheal activities , suggesting they may impact a variety of biochemical pathways.
Pharmacokinetics
It is known to have high gastrointestinal absorption and is permeable to the blood-brain barrier .
Result of Action
Given the wide range of biological activities displayed by pyrido[2,3-d]pyrimidine derivatives , it can be inferred that this compound may have diverse effects at the molecular and cellular levels.
Action Environment
It is known that the compound should be stored in an inert atmosphere and under -20°c to maintain its stability .
Properties
IUPAC Name |
6-bromo-4-chloropyrido[2,3-d]pyrimidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3BrClN3/c8-4-1-5-6(9)11-3-12-7(5)10-2-4/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RXOCJQZPMNEQJD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC2=C1C(=NC=N2)Cl)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3BrClN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90680739 | |
Record name | 6-Bromo-4-chloropyrido[2,3-d]pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90680739 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.47 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1215787-31-7 | |
Record name | 6-Bromo-4-chloropyrido[2,3-d]pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90680739 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
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